Cas no 638990-29-1 (1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2S)-)

• Product Name: 1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2S)-
• CAS No: 638990-29-1
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 1668848
• PubChem ID: 71380746
• Update Time: 2025-04-21

1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2S)-
• (2S)-3-(3,4,5-Trimethoxyphenyl)propane-1,2-diol
• DTXSID30803243
• 638990-29-1

• Inchi： 1S/C12H18O5/c1-15-10-5-8(4-9(14)7-13)6-11(16-2)12(10)17-3/h5-6,9,13-14H,4,7H2,1-3H3/t9-/m0/s1
• InChI Key： SNDFRVPKIVPGED-VIFPVBQESA-N
• SMILES： O[C@H](CO)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 242.11544
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles